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Compound of Interest

Compound Name: 3-Bromo-5-methylaniline

Cat. No.: B1274160

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the proper handling and
disposal of 3-Bromo-5-methylaniline (CAS No. 74586-53-1). The following procedures are
based on available safety data and are intended to establish a robust framework for safe
laboratory operations. Adherence to these guidelines is essential to minimize risk and ensure a
safe working environment.

Hazard Identification and Quantitative Data

3-Bromo-5-methylaniline is classified as a hazardous substance. It is harmful if swallowed, in
contact with skin, or inhaled, and causes skin and serious eye irritation.[1][2] It may also cause
respiratory irritation.[1][2] While specific quantitative toxicity data such as LD50 and LC50
values for 3-Bromo-5-methylaniline are not readily available in the searched literature, the
GHS hazard classifications indicate a significant risk upon exposure. Similarly, specific
Permissible Exposure Limits (PELS) have not been established for this compound. In the
absence of specific data, stringent control measures applicable to toxic aromatic amines should
be implemented.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C7HsBrN

Molecular Weight 186.05 g/mol [1]

Appearance White or CoIor.Ies.s to Light yellow powder to
lump to clear liquid[3]

Boiling Point 253 °C[4]

Density 1.461 g/mL at 25 °C[4]

Flash Point >110 °C[4]

Water Solubility Slightly soluble[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is paramount when handling 3-Bromo-5-methylaniline. The
following table summarizes the recommended personal protective equipment.

Table 2: Personal Protective Equipment (PPE) Requirements
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Protection Type

Recommended Equipment

Standards and
Specifications

Eye and Face

Safety glasses with side-
shields or tightly fitting safety
goggles. A face shield should
be used when there is a splash

hazard.

NIOSH (US) or EN 166 (EU)
approved.[6]

Skin

Chemical-resistant gloves
(consult manufacturer's
compatibility data). A full-length
lab coat, long pants, and
closed-toe shoes are

mandatory.

For aromatic amines, Butyl or
PVC gloves are often
recommended for good
protection.[7] Nitrile gloves
may offer short-term splash
protection but have poor
resistance to aromatic amines
and should be changed
immediately upon contact.[1]
[6] Gloves must be inspected
prior to use and satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374 derived from it.[6]

Respiratory

A NIOSH-approved respirator
is necessary when engineering
controls are inadequate, during
spills, or for nuisance
exposures. For nuisance
exposures, use a type P95
(US) or type P1 (EU EN 143)
particle respirator. For higher-
level protection, use type
OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[8][9]

To be used in accordance with
OSHA's respiratory protection
standard 29 CFR 1910.134.

Detailed Experimental Protocol for Safe Handling
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The following step-by-step protocol outlines the safe handling of 3-Bromo-5-methylaniline
from receipt to disposal.

3.1. Receiving and Storage
e Upon receipt, visually inspect the container for any damage or leaks.
o Wear appropriate PPE (lab coat, gloves, and safety glasses) during unpacking.

» Store the container in a cool, dry, and well-ventilated area, away from incompatible materials
such as oxidizing agents.[10]

o Keep the container tightly closed.[4]
e The storage area should be clearly labeled with the appropriate hazard warnings.
3.2. Weighing and Aliquoting

» All weighing and aliquoting procedures must be conducted in a certified chemical fume hood
to minimize inhalation exposure.

o Before handling, ensure that a safety shower and eyewash station are readily accessible.[10]

o Wear the full recommended PPE, including a lab coat, chemical-resistant gloves, and safety
goggles.

» Use a disposable weighing boat or paper to avoid contamination of the balance.
e Handle the compound gently to prevent the generation of dust or aerosols.

o After weighing, carefully seal the primary container and clean any spills on the balance and
surrounding surfaces with a suitable solvent and absorbent material.

o Dispose of all contaminated materials (weighing boat, gloves, etc.) as hazardous waste.
3.3. Use in a Reaction

o Set up the reaction apparatus within a chemical fume hood.
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When adding the compound to the reaction vessel, do so carefully to avoid splashing or
creating dust.

Maintain the reaction under negative pressure if possible to prevent the release of vapors.
Continuously monitor the reaction for any signs of unexpected events.

Upon completion of the reaction, quench and work up the reaction mixture within the fume
hood.

3.4. Decontamination and Cleaning

Decontaminate all glassware and equipment that has come into contact with 3-Bromo-5-
methylaniline.

Wash contaminated glassware with an appropriate solvent, followed by soap and water.
Wipe down the surfaces of the fume hood and any other contaminated areas.

All cleaning materials, including solvent rinses and wipes, must be collected and disposed of
as hazardous waste.

Disposal Plan

All waste containing 3-Bromo-5-methylaniline must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste, including gloves, absorbent pads, and
weighing papers, in a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect all liquid waste, including reaction residues and solvent rinses, in a
compatible, labeled, and sealed hazardous waste container.

Disposal: Arrange for the disposal of all hazardous waste through a licensed and certified
hazardous waste disposal company.[4] Do not dispose of this chemical down the drain or in
the regular trash.[11]

Emergency Procedures
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o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[11] Remove contaminated clothing and seek medical attention.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.[11] Seek immediate medical
attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[10]

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4]

o Spills: Evacuate the area. Wearing full PPE, including respiratory protection, contain the spill
using an inert absorbent material.[4] Collect the absorbed material into a sealed container for
hazardous waste disposal. Ventilate the area thoroughly.

Visual Workflow and Safety Diagrams

The following diagrams illustrate the key workflows and safety hierarchies for handling 3-
Bromo-5-methylaniline.
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Safe Handling Workflow for 3-Bromo-5-methylaniline
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Caption: A logical workflow for the safe handling of 3-Bromo-5-methylaniline.
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Caption: The hierarchy of controls for managing chemical exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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